4,5-Dimethyl-1,3-oxazol-2-amine hydrochloride
Overview
Description
“4,5-Dimethyl-1,3-oxazol-2-amine hydrochloride” is a chemical compound with the CAS Number: 91114-85-1 . It has a molecular weight of 148.59 and its IUPAC name is 4,5-dimethyl-1,3-oxazol-2-amine hydrochloride . The compound is a solid at room temperature .
Molecular Structure Analysis
The linear formula of “4,5-Dimethyl-1,3-oxazol-2-amine hydrochloride” is C5 H8 N2 O . Cl H . The InChI code is 1S/C5H8N2O.ClH/c1-3-4 (2)8-5 (6)7-3;/h1-2H3, (H2,6,7);1H .Scientific Research Applications
Advanced Organic Synthesis and Material Science
Oxazole derivatives, including compounds structurally related to 4,5-Dimethyl-1,3-oxazol-2-amine, play a crucial role in the synthesis of complex molecules. They are valuable intermediates in the production of pharmaceuticals, agrochemicals, and dyes. These compounds exhibit versatility in organic synthesis, serving as building blocks for constructing diverse molecular architectures. For instance, cyclic imines, which can be structurally related to oxazol-2-amines, have been utilized in Ugi-type reactions to create a wide range of heterocyclic compounds with potential applications in drug discovery and material science. Such processes underscore the importance of oxazole derivatives in facilitating the development of new synthetic methodologies that can lead to the discovery of novel compounds with significant therapeutic and industrial applications (Nazeri, Farhid, Mohammadian, & Shaabani, 2020).
Safety and Hazards
properties
IUPAC Name |
4,5-dimethyl-1,3-oxazol-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O.ClH/c1-3-4(2)8-5(6)7-3;/h1-2H3,(H2,6,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHYYPSUXYLYBFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=N1)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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